1,3-Dichloro-2-fluoro-5-(fluoromethoxy)benzene

• Molecular Formula: C7H4Cl2F2O
• Molecular Weight: 213.01 g/mol
• IUPAC Name: 1,3-dichloro-2-fluoro-5-(fluoromethoxy)benzene
• InChI: InChI=1S/C7H4Cl2F2O/c8-5-1-4(12-3-10)2-6(9)7(5)11/h1-2H,3H2
• InChI Key: CRHARFQBFKZOJM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)F)Cl)OCF

Description

1,3-Dichloro-2-fluoro-5-(fluoromethoxy)benzene is a halogenated aromatic compound with the molecular formula C₇H₄Cl₂F₂O. Its structure features chlorine atoms at positions 1 and 3, fluorine at position 2, and a fluoromethoxy (-OCH₂F) group at position 5. The fluoromethoxy group introduces polarity while maintaining moderate lipophilicity, distinguishing it from analogs with bulkier or more electronegative substituents .

Comparison with Similar Compounds

Structural Analogs and Their Properties

The following table compares key structural analogs, focusing on substituent variations and their implications:

Compound Name	Substituents (Positions)	Molecular Formula	Key Properties/Applications	Reference
1,3-Dichloro-2-fluoro-5-(fluoromethoxy)benzene	Cl (1,3), F (2), -OCH₂F (5)	C₇H₄Cl₂F₂O	Moderate polarity; potential agrochemical intermediate
1,3-Dichloro-2-fluoro-5-(trifluoromethyl)benzene	Cl (1,3), F (2), -CF₃ (5)	C₇H₃Cl₂F₄	High electron-withdrawing effect; materials science applications
2,4-Dichloro-3-(dichloromethyl)-1-fluoro-5-(trichloromethyl)benzene	Cl (2,4,3-CHCl₂,5-CCl₃), F (1)	C₈H₂Cl₇F	Extreme lipophilicity; environmental persistence concerns
2-Fluoro-4-nitro-1-(trifluoromethoxy)benzene	F (2), -NO₂ (4), -OCF₃ (1)	C₇H₃F₄NO₃	High reactivity (nitro group); explosive/dye intermediate
1,3-Dichloro-5-fluoro-2-(fluoromethoxy)benzene	Cl (1,3), F (5), -OCH₂F (2)	C₇H₄Cl₂F₂O	Structural isomer; altered electronic distribution

Key Differences and Implications

Electronic Effects

• Fluoromethoxy (-OCH₂F) vs. Trifluoromethoxy (-OCF₃): The trifluoromethoxy group (e.g., in 2-Fluoro-4-nitro-1-(trifluoromethoxy)benzene) is a stronger electron-withdrawing group (EWG) than fluoromethoxy, directing electrophilic substitution reactions more effectively to meta/para positions. This makes -OCF₃ analogs more reactive in aromatic substitution but less metabolically stable .
• Nitro (-NO₂) Groups: Compounds like 2-Fluoro-4-nitro-1-(trifluoromethoxy)benzene exhibit heightened reactivity due to the nitro group, which can participate in reduction or nucleophilic aromatic substitution. This contrasts with the target compound, which lacks such functional groups .

Lipophilicity and Toxicity

• Such analogs are less suitable for pharmaceutical use due to toxicity concerns .
• Fluorinated Substituents: The fluoromethoxy group in the target compound balances moderate lipophilicity with metabolic stability, offering advantages in drug design compared to non-fluorinated alkoxy groups .

Pharmacological Potential

The fluoromethoxy group may similarly improve therapeutic indices in drug candidates by modulating pharmacokinetics .